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Compound of Interest

Compound Name: Caspase-3 activator 3

Cat. No.: B15139020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule designated as

Caspase-3/7 activator 3, a compound with demonstrated potential in the selective induction of

apoptosis in cancer cells. This document outlines its core physicochemical properties, detailed

experimental protocols for its characterization, and a visualization of its proposed signaling

pathway.

Core Compound Data
Caspase-3/7 activator 3, a novel α-acyloxy carboxamide derivative, has been identified as a

potent inducer of apoptosis. Its fundamental properties are summarized below.

Property Value

Molecular Weight 409.47 g/mol

Chemical Formula C₂₄H₂₇NO₅

Source Publication Ayoup MS, et al. Sci Rep. 2022;12(1):22390.

In Vitro Efficacy: A Summary of Key Quantitative
Data
The anti-proliferative and pro-apoptotic activity of Caspase-3/7 activator 3 has been quantified

against several cell lines. The following table summarizes the key findings from the source
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publication.

Assay Type Cell Line Result

IC₅₀ (Cytotoxicity) Caco-2 (colorectal cancer) 0.064 µM

HepG-2 (liver cancer) 0.065 µM

Wi-38 (normal fibroblasts) 17.077 µM

Caspase-3/7 Activation Caco-2 Up to 4.2-fold increase

Apoptosis Induction Caco-2
58.7% of cell population

apoptotic

Bcl-2 Expression Caco-2 Down-regulated by 0.087-fold

Signaling Pathway
Caspase-3/7 activator 3 is proposed to induce apoptosis through the intrinsic pathway,

characterized by the activation of executioner caspases and the modulation of Bcl-2 family

proteins.
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Caption: Proposed signaling pathway of Caspase-3 Activator 3.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the characterization

of Caspase-3/7 activator 3, based on the source publication.

Cell Viability and Cytotoxicity (MTT Assay)
This protocol is for determining the half-maximal inhibitory concentration (IC₅₀) of Caspase-3/7

activator 3.

Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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